Cas no 499103-89-8 (4-{(5-{(4-methoxyphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)sulfanylmethyl}benzoic acid)

4-{(5-{(4-Methoxyphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)sulfanylmethyl}benzoic acid is a structurally complex thiadiazole derivative featuring dual sulfanyl-methyl linkages and a terminal benzoic acid group. This compound exhibits potential as a versatile intermediate in organic synthesis, particularly in the development of pharmacologically active molecules due to its thiadiazole core, known for bioactivity. The presence of a methoxyphenyl moiety enhances solubility and may influence binding interactions in biological systems. Its benzoic acid functionality allows for further derivatization, making it useful in medicinal chemistry and materials science. The compound's stability under standard conditions and synthetic flexibility make it a valuable candidate for research applications in drug discovery and chemical modification studies.
4-{(5-{(4-methoxyphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)sulfanylmethyl}benzoic acid structure
499103-89-8 structure
Product Name:4-{(5-{(4-methoxyphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)sulfanylmethyl}benzoic acid
CAS No:499103-89-8
MF:C18H16N2O3S3
MW:404.526240348816
CID:5971682
PubChem ID:1855223
Update Time:2025-06-13

4-{(5-{(4-methoxyphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)sulfanylmethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-[({5-[(4-methoxybenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}sulfanyl)methyl]benzoic acid
    • Benzoic acid, 4-[[[5-[[(4-methoxyphenyl)methyl]thio]-1,3,4-thiadiazol-2-yl]thio]methyl]-
    • 4-{(5-{(4-methoxyphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)sulfanylmethyl}benzoic acid
    • BDBM50232260
    • 499103-89-8
    • CHEMBL252330
    • HMS1542P07
    • 4-[[5-[(4-methoxyphenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]sulfanylmethyl]benzoic acid
    • 4-{[(5-{[(4-methoxyphenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}benzoic acid
    • TimTec1_003153
    • EN300-18066795
    • BRD-K17960313-001-01-1
    • Z19971514
    • 4-((5-(4-methoxybenzylthio)-1,3,4-thiadiazol-2-ylthio)methyl)benzoic acid
    • AKOS001074044
    • 4-(((5-((4-MEO-BENZYL)SULFANYL)-1,3,4-THIADIAZOL-2-YL)SULFANYL)ME)BENZOIC ACID
    • Inchi: 1S/C18H16N2O3S3/c1-23-15-8-4-13(5-9-15)11-25-18-20-19-17(26-18)24-10-12-2-6-14(7-3-12)16(21)22/h2-9H,10-11H2,1H3,(H,21,22)
    • InChI Key: ICTOSNZJZZMDOZ-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=C(CSC2=NN=C(SCC3=CC=C(OC)C=C3)S2)C=C1

Computed Properties

  • Exact Mass: 404.03230590g/mol
  • Monoisotopic Mass: 404.03230590g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 8
  • Complexity: 441
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 151Ų

Experimental Properties

  • Density: 1.45±0.1 g/cm3(Predicted)
  • Boiling Point: 630.7±65.0 °C(Predicted)
  • pka: 4.09±0.10(Predicted)

4-{(5-{(4-methoxyphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)sulfanylmethyl}benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-18066795-0.05g
4-{[(5-{[(4-methoxyphenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}benzoic acid
499103-89-8 90%
0.05g
$148.0 2023-09-19
1PlusChem
1P02AGFD-50mg
4-{[(5-{[(4-methoxyphenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}benzoic acid
499103-89-8 90%
50mg
$238.00 2023-12-17

Additional information on 4-{(5-{(4-methoxyphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)sulfanylmethyl}benzoic acid

Research Brief on 4-{(5-{(4-methoxyphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)sulfanylmethyl}benzoic acid (CAS: 499103-89-8)

Recent studies have highlighted the potential of 4-{(5-{(4-methoxyphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)sulfanylmethyl}benzoic acid (CAS: 499103-89-8) as a promising compound in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiadiazole and benzoic acid moieties, has garnered attention for its diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The compound's structural complexity and functional versatility make it a valuable candidate for further investigation in drug discovery and development.

The primary objective of recent research has been to elucidate the molecular mechanisms underlying the biological activities of 499103-89-8. Advanced computational modeling and in vitro assays have been employed to study its interactions with target proteins, such as cyclooxygenase-2 (COX-2) and bacterial enzymes. These studies have revealed that the compound exhibits high binding affinity and selectivity, suggesting its potential as a lead compound for the development of novel therapeutics. Additionally, structure-activity relationship (SAR) analyses have provided insights into the critical functional groups responsible for its efficacy.

In terms of methodology, researchers have utilized a combination of synthetic chemistry, spectroscopic techniques (e.g., NMR, MS), and biological assays to characterize 499103-89-8. Recent synthetic routes have focused on optimizing yield and purity, while minimizing side reactions. Biological evaluations have included cytotoxicity assays against cancer cell lines, antimicrobial susceptibility testing, and anti-inflammatory models. Results indicate that the compound demonstrates significant activity at micromolar concentrations, with low toxicity profiles in normal cells, underscoring its therapeutic potential.

One of the most notable findings is the compound's ability to modulate inflammatory pathways by inhibiting key enzymes involved in prostaglandin synthesis. This property positions 499103-89-8 as a potential candidate for treating chronic inflammatory diseases. Furthermore, its antimicrobial activity against drug-resistant strains has sparked interest in its application as an adjunct therapy in combating antibiotic resistance. These findings are supported by robust experimental data, including dose-response curves and mechanistic studies.

In conclusion, the latest research on 4-{(5-{(4-methoxyphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)sulfanylmethyl}benzoic acid (CAS: 499103-89-8) underscores its multifaceted pharmacological profile and therapeutic promise. Future studies should focus on in vivo validation, pharmacokinetic optimization, and clinical translation to fully realize its potential. This compound represents a significant advancement in the search for novel bioactive molecules with applications in medicine and biotechnology.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.